Cas no 2138217-38-4 (3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 2138217-38-4
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 6186030
• PubChem ID: 165832700
• Update Time: 2025-06-13

3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-712802
• 2138217-38-4
• 3-{[methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid
• 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid

• Inchi： 1S/C8H13N3O2S/c1-5(2)11(3)4-6-9-7(8(12)13)14-10-6/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： KBNMSSZKCLGGOF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(CN(C)C(C)C)=N1

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid

Professional Introduction to Compound with CAS No. 2138217-38-4 and Product Name: 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid

3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid, identified by the CAS number 2138217-38-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a thiadiazole core, which is a well-documented scaffold in medicinal chemistry due to its versatile biological activities. The presence of an amine functional group and a carboxylic acid moiety further enhances its potential as a building block for drug discovery and development.

The structural motif of 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid positions it as a candidate for further derivatization and exploration in various therapeutic contexts. Thiadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the methyl(propan-2-yl)amino side chain, suggests possible interactions with biological targets that could modulate cellular processes.

In recent years, there has been growing interest in thiadiazole-based compounds due to their ability to cross the blood-brain barrier and exhibit neuroprotective effects. Studies have shown that certain thiadiazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. The carboxylic acid group in 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid also provides a site for further functionalization, allowing for the synthesis of esters or amides that could enhance solubility or bioavailability.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Thiadiazole derivatives have been reported to target various kinases involved in cancer progression, including tyrosine kinases and serine/threonine kinases. The methyl(propan-2-yl)amino substituent may interact with the ATP-binding site of these enzymes, thereby inhibiting their activity. Preliminary computational studies suggest that this compound could exhibit binding affinities comparable to known kinase inhibitors, making it a promising candidate for further investigation.

The synthesis of 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The construction of the thiadiazole ring typically requires cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization steps, such as nucleophilic substitution or alkylation reactions, introduce the desired side chains like the methyl(propan-2-yl)amino group. Advanced techniques such as palladium-catalyzed cross-coupling reactions can also be employed to achieve regioselective modifications.

From a biochemical perspective, the amine and carboxylic acid functionalities in this compound suggest multiple points of interaction with biological systems. The amine group can form hydrogen bonds with polar residues in proteins or nucleic acids, while the carboxylic acid can participate in ionic interactions or act as a proton acceptor. These features make it an attractive scaffold for designing molecules with specific binding profiles.

Recent advances in drug discovery have emphasized the importance of structure-based design and high-throughput screening (HTS). Computational modeling techniques can predict how 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid will interact with target proteins based on its 3D structure. These predictions can guide experimental efforts by identifying key residues involved in binding and optimizing the compound's pharmacophore.

In clinical settings, derivatives of thiadiazole have shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to modulate neurotransmitter systems makes them valuable candidates for further therapeutic development. While 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid has not yet been tested in humans, its structural features align well with known bioactive molecules.

The future directions for research on this compound include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Animal models can provide insights into how it behaves within a living organism and whether it exhibits desired therapeutic effects without significant side effects. Additionally, exploring synthetic analogs may reveal more potent or selective derivatives.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations can provide detailed insights into how 3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid interacts with biological targets at an atomic level. These studies can help refine its structure to improve binding affinity and reduce off-target effects.

In conclusion,3-{[Methyl(propan-2-yl)amino]methyl}-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 2138217-38-4) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features make it an excellent candidate for further chemical modification and biological evaluation. As research continues to uncover new ways to leverage heterocyclic scaffolds like thiadiazole,this molecule holds promise for contributing to next-generation pharmaceuticals.